Cas no 2229199-03-3 (N-ethyl-3-(oxiran-2-yl)benzamide)

• Product Name: N-ethyl-3-(oxiran-2-yl)benzamide
• CAS No: 2229199-03-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5980367
• PubChem ID: 165882157
• Update Time: 2025-11-01

N-ethyl-3-(oxiran-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(oxiran-2-yl)benzamide
• 2229199-03-3
• EN300-1746603

• Inchi： 1S/C11H13NO2/c1-2-12-11(13)9-5-3-4-8(6-9)10-7-14-10/h3-6,10H,2,7H2,1H3,(H,12,13)
• InChI Key： HONNUBSNQGTQMS-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC=C(C(NCC)=O)C=1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on N-ethyl-3-(oxiran-2-yl)benzamide

Professional Introduction to N-Ethyl-3-(Oxiran-2-yl)Benzamide (CAS No. 2229199-03-3)

N-Ethyl-3-(oxiran-2-yl)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2229199-03-3, belongs to the class of amides featuring an oxirane ring, which is a key structural motif known for its reactivity and functional versatility. The presence of both an ethyl group and an oxirane substituent on a benzamide backbone suggests a compound with multifaceted interactions, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The benzamide moiety is well-documented for its role in various pharmacological applications, often serving as a scaffold for designing bioactive molecules. The incorporation of an oxirane group into this framework introduces a site of potential chemical modification, enabling the formation of novel derivatives with tailored properties. Oxiranes, also known as epoxides, are well-known for their ability to undergo ring-opening reactions under various conditions, which can be exploited to create diverse chemical libraries. This characteristic makes N-Ethyl-3-(oxiran-2-yl)benzamide particularly interesting for synthetic chemists aiming to develop new therapeutic agents.

In recent years, there has been growing interest in the exploration of oxirane-containing compounds due to their potential applications in medicinal chemistry. The oxirane ring can act as a bioisostere for other functional groups, providing an alternative route for drug design without compromising biological efficacy. For instance, studies have shown that oxirane derivatives can exhibit inhibitory effects on certain enzymes and receptors, making them valuable candidates for treating inflammatory diseases, cancer, and infectious disorders. The specific arrangement of atoms in N-Ethyl-3-(oxiran-2-yl)benzamide positions it as a potential lead compound for further derivatization and optimization.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the exploration of various chemical modifications. The ethyl group attached to the nitrogen atom of the benzamide can be easily replaced or modified, while the oxirane ring provides multiple sites for functionalization through nucleophilic or electrophilic attack. This versatility has been leveraged in several research studies aimed at developing novel bioactive molecules. For example, researchers have investigated the use of N-Ethyl-3-(oxiran-2-yl)benzamide as a precursor in the synthesis of protease inhibitors, which are critical in managing diseases such as HIV/AIDS and cancer.

The pharmacological potential of this compound has also been explored in the context of antimicrobial applications. Oxirane-containing derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. In particular, the benzamide moiety has been shown to interact with bacterial enzymes involved in DNA replication and transcription, leading to inhibition of pathogenic growth. Further research is needed to fully elucidate the mechanism of action of N-Ethyl-3-(oxiran-2-yl)benzamide, but preliminary studies suggest that it may hold significant promise as an antimicrobial agent.

Advances in computational chemistry have also contributed to the study of N-Ethyl-3-(oxiran-2-yl)benzamide. Molecular modeling techniques allow researchers to predict the binding affinity and interactions between this compound and biological targets with high accuracy. These simulations have been instrumental in guiding experimental efforts by identifying optimal conditions for synthesis and purification. Additionally, virtual screening methods have been employed to identify potential drug-like properties of this molecule, further supporting its candidacy as a lead compound in drug discovery programs.

The synthesis of N-Ethyl-3-(oxiran-2-yl)benzamide presents unique challenges due to the sensitivity of the oxirane ring to environmental conditions. Careful control over reaction parameters is essential to ensure high yields and purity. However, recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. For instance, transition-metal-catalyzed reactions have been successfully applied to construct complex molecular frameworks featuring oxirane groups without compromising reaction selectivity.

The future prospects for N-Ethyl-3-(oxiran-2-yl)benzamide are promising, with ongoing research focused on expanding its chemical space through structural modifications and exploring new biological applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.

In conclusion, N-Ethyl-3-(oxiran-2-yl)benzamide (CAS No. 2229199-03-3) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceutical agents. Its unique combination of functional groups and reactivity patterns makes it a valuable tool for medicinal chemists seeking new therapeutic solutions. With continued research and development, this compound has the potential to contribute significantly to advancements in drug discovery and treatment strategies across various therapeutic areas.